Cas no 1807090-43-2 (Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate)

• Product Name: Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate
• CAS No: 1807090-43-2
• MF: C₁₀H₇F₂IN₂O₂
• MW: 352.076061487198
• CID: 4876637
• Update Time: 2025-05-27

Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate

• Inchi： 1S/C10H7F2IN2O2/c1-17-9(16)3-7-5(4-14)6(13)2-8(15-7)10(11)12/h2,10H,3H2,1H3
• InChI Key： DHEWFEFWDKSUSA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1C#N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate

Recent Advances in the Application of Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate (CAS: 1807090-43-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate (CAS: 1807090-43-2) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for cancer and infectious diseases. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its unique structural features, including the difluoromethyl and cyano groups, which enhance binding affinity and metabolic stability. This research brief synthesizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate as a precursor in the synthesis of kinase inhibitors. The research team utilized palladium-catalyzed cross-coupling reactions to derivatize the iodopyridine moiety, yielding compounds with nanomolar inhibitory activity against BRAF V600E, a key oncogenic driver in melanoma. The difluoromethyl group was found to significantly improve cellular permeability and target engagement, as confirmed by crystallographic analysis and in vitro assays.

In parallel, a collaborative effort between academic and industrial researchers (reported in Bioorganic & Medicinal Chemistry Letters, 2024) explored the compound's utility in constructing fluorinated analogs of known antiviral agents. By leveraging the reactivity of the 4-iodo substituent, the team synthesized a library of pyridine-based derivatives with potent activity against RNA viruses, including SARS-CoV-2 variants. The incorporation of the difluoromethyl group was critical for enhancing metabolic stability, as evidenced by improved pharmacokinetic profiles in rodent models.

From a synthetic chemistry perspective, recent advancements in transition-metal-catalyzed functionalization have expanded the repertoire of transformations possible with Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate. A notable 2024 ACS Catalysis paper detailed a copper-mediated cyanation protocol that preserves the integrity of the difluoromethyl group while enabling late-stage diversification. This methodology has been adopted by several pharmaceutical companies for the efficient production of clinical candidates.

The compound's safety profile and scalability have also been addressed in recent process chemistry studies. A 2023 Organic Process Research & Development article outlined a robust, kilogram-scale synthesis route with improved yield (78%) and reduced palladium residues (<5 ppm), addressing previous challenges in industrial application. These developments position Methyl 3-cyano-6-(difluoromethyl)-4-iodopyridine-2-acetate as a strategic intermediate for large-scale drug production.

Looking ahead, the unique physicochemical properties of this compound continue to inspire innovative applications. Current preclinical investigations are exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, capitalizing on the electrophilic potential of the cyano and iodo functionalities. These directions underscore the compound's enduring relevance in cutting-edge drug discovery paradigms.